2-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H13N5O3S/c1-24-15-10(5-3-7-17-15)14(22)18-8-11-19-12(20-23-11)9-4-2-6-16-13(9)21/h2-7H,8H2,1H3,(H,16,21)(H,18,22)
• InChI Key: WEQKMXXQAPMJQV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C15H13N5O3S
• Molecular Weight: 343.4 g/mol
• CAS No.: 2034350-72-4

Description

2-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C15H13N5O3S and its molecular weight is 343.36. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research in organic chemistry has explored the synthesis and chemical properties of related nicotinamide derivatives, emphasizing their utility as intermediates in the development of more complex molecules. Studies have demonstrated the synthesis of oxadiazoline iodides from nicotinaldehyde, which could serve as muscarinic receptor agonists (Guo-qiang Hu et al., 2010). Additionally, the corrosion inhibition effect of nicotinamide derivatives on mild steel in hydrochloric acid solution has been investigated, showcasing their potential as corrosion inhibitors (M. P. Chakravarthy et al., 2014).

Coordination Chemistry

In coordination chemistry, nicotinamide and its derivatives have been studied for their ability to act as ligands, forming coordination compounds with metals. Such studies have implications for understanding the metal-ligand bonding in biological systems and the design of metal-based drugs (I. Ahuja et al., 1975).

Biochemical and Pharmacological Applications

Nicotinamide derivatives play a crucial role in enzymology and drug development. For instance, the enzymatic activity of nicotinamide N-methyltransferase (NNMT) has been studied, highlighting its importance in the metabolism of nicotinamide and related compounds (J. Rini et al., 1990). Furthermore, innovative drug delivery systems have utilized nicotinamide derivatives to improve the brain-specific distribution of drugs, demonstrating the potential for enhanced therapeutic efficacy (Nicholas Bodor et al., 1985).

Structural Biology

The crystal structure analysis of nicotinamide derivatives provides insights into their molecular conformations and interactions, which are essential for the design of molecules with desired biological activities. Studies have compared the molecular conformations of various N-alkyl-2-(methylsulfanyl)nicotinamide derivatives, contributing to our understanding of their structural properties and potential biological functions (L. Gomes et al., 2013).